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Compound of Interest

Compound Name: IANBD ester

Cat. No.: B149415

Introduction

IA-NBD (N-((2-(iodoacetoxy)ethyl)-N-methyl)amino-7-nitrobenz-2-oxa-1,3-diazole) is a thiol-
reactive fluorescent probe designed for the sensitive detection of conformational changes and
protein-protein interactions in real-time within living cells. The core of the IANBD ester is the 7-
nitrobenz-2-oxa-1,3-diazole (NBD) group, a small, environmentally sensitive fluorophore. A key
feature of NBD-based probes is their weak fluorescence in aqueous, polar environments, which
significantly increases in nonpolar, hydrophobic settings.[1] This property makes IANBD an
exceptional tool for reporting on binding events or conformational shifts that sequester the
probe within a more hydrophobic microenvironment, such as the interior of a protein.[1]

The iodoacetyl group of the IANBD ester selectively reacts with sulfhydryl groups of cysteine
residues to form a stable thioether bond. In its unbound state, the fluorescence of the NBD
moiety is partially quenched by the iodoacetate group through a process known as
photoinduced electron transfer (PET).[1] Upon covalent attachment to a cysteine residue, this
guenching mechanism is disrupted, leading to a substantial increase in fluorescence intensity.
[1] This fluorogenic response minimizes background fluorescence from unreacted probes,
enhancing the signal-to-noise ratio in imaging applications.

Key Features & Benefits

o Environmental Sensitivity: The fluorescence quantum yield and lifetime of IANBD
dramatically increase in nonpolar and sterically constrained environments, such as a
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hydrophobic pocket within a protein, providing a sensitive readout of protein conformational
changes.[1]

» Thiol-Specific Labeling: The iodoacetyl moiety provides specific covalent labeling of cysteine
residues on proteins.

» Fluorogenic Properties: The fluorescence of the NBD group is quenched in its free form and
is significantly enhanced upon conjugation to a thiol group, reducing background noise from
the unreacted probe.[1]

» Versatility: IANBD ester is compatible with various fluorescence-based applications,
including fluorescence microscopy and flow cytometry for protein interaction studies.[2]

o Applications in Drug Discovery: The sensitivity of IANBD to protein conformation and binding
events makes it a valuable tool in drug discovery for high-throughput screening (HTS) of
compounds that modulate protein function.[3][4]

Quantitative Data

The photophysical properties of IANBD are highly dependent on its local environment. The
following table summarizes its key characteristics.
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Property Value

Absorption Maximum (Aabs) ~471-480 nm[5][6]

~530-557 nm[5][6][7] (This is

Emission Maximum (Aem) )
solvent/environment dependent)

Extinction Coefficient (¢) Varies with solvent; for example, NBD-CI has an
xtinction Coefficient (g
€ of 369 M~icm~1in certain conditions.[5][6]

Low in polar solvents (e.g., water) and
] significantly higher in nonpolar environments or
Fluorescence Quantum Yield (®F) ] -~ ]
when bound to proteins. The specific value is

highly context-dependent.[1][7]

Increases in nonpolar environments. For
o example, related NBD derivatives show
Fluorescence Lifetime (1) o ) )
changes in lifetime with the polarity of the

environment.[5]

Reactivity Reacts with sulfhydryl groups (cysteines).

Molecular Weight 424.18 g/mol

Experimental Protocols

1. Preparation of IANBD Ester Stock Solution
o Materials:

o IANBD Ester

o Anhydrous dimethyl sulfoxide (DMSO)
e Procedure:

o Allow the vial of IANBD ester to equilibrate to room temperature before opening to
prevent moisture condensation.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9887599/
https://pubs.acs.org/doi/10.1021/acs.jnatprod.2c00880
https://pmc.ncbi.nlm.nih.gov/articles/PMC9887599/
https://pubs.acs.org/doi/10.1021/acs.jnatprod.2c00880
https://www.mdpi.com/1420-3049/27/22/7911
https://pmc.ncbi.nlm.nih.gov/articles/PMC9887599/
https://pubs.acs.org/doi/10.1021/acs.jnatprod.2c00880
https://www.benchchem.com/product/b149415
https://www.mdpi.com/1420-3049/27/22/7911
https://pmc.ncbi.nlm.nih.gov/articles/PMC9887599/
https://www.benchchem.com/product/b149415?utm_src=pdf-body
https://www.benchchem.com/product/b149415?utm_src=pdf-body
https://www.benchchem.com/product/b149415?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Prepare a stock solution of 1-10 mM IANBD ester in anhydrous DMSO. For example, to
make a 10 mM stock solution, add 23.6 pL of DMSO to 1 mg of IANBD ester.

o Vortex briefly to ensure the compound is fully dissolved.

o Store the stock solution in small aliquots at -20°C, protected from light and moisture. Avoid
repeated freeze-thaw cycles.

2. Live-Cell Labeling Protocol

e Materials:
o Cultured cells expressing the protein of interest with an accessible cysteine residue.
o Complete cell culture medium.

o Phosphate-buffered saline (PBS) or other suitable imaging buffer (e.g., Hanks' Balanced
Salt Solution - HBSS).

o IANBD ester stock solution (1-10 mM in DMSO).
e Procedure:

o Plate cells on a suitable imaging dish (e.g., glass-bottom dishes) and culture overnight to
allow for cell adherence.

o On the day of the experiment, remove the culture medium from the cells.
o Wash the cells once with warm PBS or HBSS.

o Prepare the labeling solution by diluting the IANBD ester stock solution in warm complete
culture medium or imaging buffer to a final concentration of 1-10 pM. The optimal
concentration should be determined empirically for each cell type and protein of interest.

o Add the labeling solution to the cells and incubate for 15-30 minutes at 37°C and 5% CO:-.
[8] The incubation time may need to be optimized.
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o After incubation, remove the labeling solution and wash the cells two to three times with
warm imaging buffer to remove any unreacted probe.

o Add fresh, warm imaging buffer to the cells. The cells are now ready for live-cell imaging.
3. Live-Cell Imaging
e Microscopy Setup:

o Use a fluorescence microscope (widefield or confocal) equipped with an environmental
chamber to maintain cells at 37°C and 5% CO2.[8]

o Use a filter set appropriate for the NBD fluorophore (e.g., a standard FITC/GFP filter set
with excitation around 488 nm and emission collection around 525 nm).

e Imaging Parameters:

o To minimize phototoxicity, use the lowest possible excitation light intensity and the shortest
exposure times that provide a sufficient signal-to-noise ratio.[8]

o If possible, use longer wavelength dyes to reduce phototoxicity, although IANBD operates
in the green spectrum.[8]

o For time-lapse imaging, adjust the sampling frequency to be as low as possible to capture
the biological process of interest without causing excessive phototoxicity. A starting point
could be imaging every 20-30 minutes.[8]

o Consider using a background suppressor reagent if high background fluorescence is an
issue, though the fluorogenic nature of IANBD should minimize this.[8]

Visualizations
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Caption: Mechanism of IANBD ester fluorescence upon labeling and environmental change.
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Caption: Experimental workflow for live-cell imaging with IANBD ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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